Cas no 55001-09-7 (Methyl 3-(2-methoxyphenyl)propanoate)

Methyl 3-(2-methoxyphenyl)propanoate Properties

Names and Identifiers

• Methyl 3-(2-methoxyphenyl)propanoate
• Benzenepropanoic acid, 2-methoxy-, methyl ester
• Methyl 3-(2-methoxyphenyl)propionate
• A1-01389
• J-522078
• 10.14272/BJDNTBIPIZYXPN-UHFFFAOYSA-N.1
• 3-(2-methoxyphenyl)-propionic acid methyl ester
• Propanoic acid, 3-(2-methoxyphenyl), methyl ester
• Methyl 3-(2-methoxyphenyl)propanoate #
• FT-0702805
• Methyl3-(2-methoxyphenyl)propanoate
• 55001-09-7
• doi:10.14272/BJDNTBIPIZYXPN-UHFFFAOYSA-N.1
• DTXSID50340206
• Methyl 3-(2-methoxyphenyl)propionate, 97%
• AKOS016845217
• SCHEMBL2965106
• CS-0327003
• CHEMBL2252088
• G79026
• 2-Methoxyhydrocinnamic acid methyl ester
• DB-071930
• +Expand

• MDL： MFCD12031733
• InChIKey： BJDNTBIPIZYXPN-UHFFFAOYSA-N
• Inchi： 1S/C11H14O3/c1-13-10-6-4-3-5-9(10)7-8-11(12)14-2/h3-6H,7-8H2,1-2H3
• SMILES： O(C)C1C=CC=CC=1CCC(=O)OC

Computed Properties

• Exact Mass: 194.09432
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 194.094294304g/mol
• Heavy Atom Count: 14
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• Refractive Index: n20/D 1.512
• Boiling Point: 263°C at 760 mmHg
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Density: 1.075 g/mL at 25 °C